Cas no 2117385-24-5 (Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate)

• Product Name: Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate
• CAS No: 2117385-24-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4823840
• Update Time: 2025-07-02

Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate

• Inchi： 1S/C11H11ClN2O2/c1-3-16-11(15)8-4-7(12)5-9-10(8)14-6(2)13-9/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： PFDRLOIUBGIUFB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C2=C(C=1)NC(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.7
• Topological Polar Surface Area: 55

Additional information on Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate

Comprehensive Overview of Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate (CAS No. 2117385-24-5)

Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate (CAS No. 2117385-24-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which includes an ethyl ester group, a chloro substituent, and a methyl group attached to the imidazole ring. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The growing interest in benzimidazole-based compounds stems from their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are increasingly exploring the potential of Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate as a building block for drug discovery, especially in the context of targeting resistant strains of bacteria and fungi. Its CAS No. 2117385-24-5 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical research.

In the realm of green chemistry, there is a rising demand for sustainable synthetic methods, and this compound has been investigated for its compatibility with eco-friendly protocols. Scientists are optimizing its production to minimize waste and reduce the use of hazardous reagents, aligning with global trends toward environmentally responsible manufacturing. The ethyl ester moiety in its structure also offers versatility for further chemical modifications, making it a focal point in medicinal chemistry and material science.

Another area of interest is the compound's potential role in catalysis and ligand design. Its imidazole core can coordinate with metal ions, enabling applications in homogeneous catalysis and the development of novel catalysts for organic transformations. This aspect is particularly relevant to industries seeking efficient and selective catalytic systems for large-scale chemical production.

From an analytical perspective, Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate is often characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are critical for its use in sensitive applications. The compound's CAS No. 2117385-24-5 serves as a unique identifier in regulatory and safety documentation, facilitating its traceability in global supply chains.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, Ethyl 6-chloro-2-methyl-1H-benzo[d]imidazole-4-carboxylate remains a compound of significant interest. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, position it as a key player in the development of next-generation chemicals for healthcare, agriculture, and industrial processes.